Cas no 2418669-35-7 (3-Ethynyl-2-methyl-5-(methylamino)benzoic acid)

• Product Name: 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid
• CAS No: 2418669-35-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5676836
• PubChem ID: 165776450
• Update Time: 2025-11-01

3-Ethynyl-2-methyl-5-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-2-methyl-5-(methylamino)benzoic acid
• 2418669-35-7
• EN300-26626529
• 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid

• Inchi： 1S/C11H11NO2/c1-4-8-5-9(12-3)6-10(7(8)2)11(13)14/h1,5-6,12H,2-3H3,(H,13,14)
• InChI Key： HGNGHAJYOYTIKG-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C#C)C=1C)NC)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid

3-Ethynyl-2-methyl-5-(methylamino)benzoic Acid (CAS No. 2418669-35-7): A Comprehensive Overview

3-Ethynyl-2-methyl-5-(methylamino)benzoic acid (CAS No. 2418669-35-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzoic acid backbone with ethynyl, methyl, and methylamino substituents, serves as a valuable intermediate in the synthesis of novel drug candidates. Its structural features make it particularly interesting for researchers exploring small molecule therapeutics and targeted drug delivery systems.

The growing interest in 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid can be attributed to its potential applications in addressing some of today's most pressing healthcare challenges. With the increasing demand for precision medicine and personalized therapies, compounds like this are being extensively studied for their ability to interact with specific biological targets. Recent trends in pharmaceutical research emphasize the importance of such functionalized benzoic acid derivatives in developing treatments for chronic diseases and age-related conditions.

From a chemical perspective, 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid exhibits several noteworthy properties. The presence of both the ethynyl group and methylamino moiety provides multiple sites for further chemical modifications, making it a versatile building block in organic synthesis. Researchers particularly value these features when designing structure-activity relationship (SAR) studies or developing molecular probes for biological systems.

The pharmaceutical applications of CAS 2418669-35-7 are particularly relevant in the context of current drug discovery trends. As the industry shifts toward more target-specific therapies, compounds with well-defined functional groups like this benzoic acid derivative are becoming increasingly important. Its structural characteristics suggest potential utility in developing kinase inhibitors, receptor modulators, or other bioactive small molecules that could address unmet medical needs.

In the broader context of medicinal chemistry innovations, 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid represents an important example of how subtle molecular modifications can lead to significant biological effects. The compound's balanced lipophilicity and hydrogen bonding capacity, conferred by its carboxylic acid and amino groups, make it particularly interesting for drug permeability studies and pharmacokinetic optimization.

Quality considerations for 2418669-35-7 are paramount in research applications. The compound's purity and stability are critical factors that can significantly impact experimental outcomes in high-throughput screening and lead optimization processes. Researchers working with this material should pay close attention to storage conditions and handling procedures to maintain its integrity throughout various chemical transformations and biological assays.

The synthesis and application of 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid also align with current interests in green chemistry and sustainable pharmaceutical manufacturing. As the industry seeks more environmentally friendly synthetic routes, compounds like this that can serve as multifunctional intermediates gain additional value. Their potential to reduce synthetic steps and improve atom economy makes them attractive candidates for process chemistry optimization.

From a commercial perspective, the demand for specialized intermediates like CAS 2418669-35-7 continues to grow alongside advancements in drug discovery technologies. The compound's unique structural features position it well for applications in fragment-based drug design and combinatorial chemistry, both of which are areas experiencing significant research investment. This aligns with broader market trends favoring innovative therapeutic approaches and novel chemical entities.

In analytical applications, 3-Ethynyl-2-methyl-5-(methylamino)benzoic acid presents interesting challenges and opportunities. The compound's distinct spectroscopic signatures, particularly in NMR spectroscopy and mass spectrometry, make it a useful reference material for method development. These characteristics also facilitate its identification and quantification in complex matrices, which is crucial for metabolic studies and drug metabolism research.

Looking toward the future, 2418669-35-7 and similar compounds are likely to play increasingly important roles in addressing current pharmaceutical challenges. As researchers continue to explore its potential applications, we may see new developments in areas such as targeted cancer therapies, neurodegenerative disease treatments, and other specialty medicine applications. The compound's versatility ensures it will remain relevant in the evolving landscape of medicinal chemistry research and drug development.